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[City, State] – December 8, 2025 – The landscape of oral and maxillofacial surgery is

undergoing a paradigm shift, driven by a confluence of digital technologies and a deeper

understanding of regenerative medicine. This technical guide provides an in-depth analysis of

pivotal emerging procedures, offering researchers, scientists, and drug development

professionals a comprehensive overview of the latest advancements. The guide details the

experimental protocols, quantitative outcomes, and underlying biological mechanisms that are

setting new standards in patient care and surgical precision.

Digitalization of Surgical Planning and Execution
The integration of digital workflows has revolutionized the precision and predictability of

complex maxillofacial procedures. Technologies such as Virtual Surgical Planning (VSP),

Artificial Intelligence (AI)-powered planning, 3D-printed patient-specific implants (PSIs), and

robotic-assisted surgery are transforming patient outcomes.

Virtual Surgical Planning (VSP) and AI-Powered
Analytics
VSP utilizes three-dimensional imaging, primarily cone-beam computed tomography (CBCT), in

conjunction with computer-aided design (CAD) to create a virtual model of the patient's
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craniofacial skeleton.[1][2][3][4] This allows surgeons to simulate and meticulously plan

complex procedures like orthognathic surgery and trauma reconstruction in a virtual

environment before entering the operating room.[1][2][3][4] The use of VSP has been shown to

significantly improve the accuracy of surgical outcomes and reduce operative time compared to

traditional methods.[1]

Artificial intelligence is further enhancing VSP by automating anatomical landmark

identification, predicting soft tissue changes, and even suggesting optimal surgical plans based

on vast datasets of previous cases.[5][6][7] AI algorithms can analyze 3D scans to identify

critical structures, assess bone density, and predict potential risks, leading to more

personalized and effective treatment strategies.[5][6][7]

The typical workflow for VSP in orthognathic surgery involves the following key steps:

Data Acquisition: High-resolution CBCT scans of the patient's maxillofacial region are

acquired.[1] Intraoral scanners are used to create digital models of the dental arches.[8]

3D Model Generation: The CBCT data is segmented to create a 3D virtual model of the skull

and jawbones. The digital dental models are then superimposed onto the bone models.[1][3]

Virtual Surgical Simulation: Using specialized software, the surgeon performs virtual

osteotomies (bone cuts) and repositions the bone segments according to the desired

treatment plan. The software provides real-time feedback on the resulting occlusion and

facial aesthetics.[1][4]

Surgical Splint Fabrication: Once the virtual plan is finalized, surgical splints are designed in

the CAD software and fabricated using a 3D printer. These splints are used during surgery to

guide the precise repositioning of the jaw segments.[1][4]

Intraoperative Transfer and Postoperative Validation: The 3D-printed splints are used

intraoperatively to transfer the virtual plan to the patient. Postoperative CBCT scans are

often taken to validate the accuracy of the surgical outcome against the initial virtual plan.[1]

Experimental Workflow for Virtual Surgical Planning
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Caption: Workflow for Virtual Surgical Planning in Orthognathic Surgery.

3D-Printed Patient-Specific Implants (PSIs)
The advent of additive manufacturing, or 3D printing, has enabled the fabrication of patient-

specific implants that are precisely tailored to an individual's anatomy.[9][10][11][12] These

implants, often made from biocompatible materials like titanium or PEEK (polyether ether

ketone), offer superior fit and functional outcomes compared to stock or manually bent plates.

[10] PSIs are increasingly used in maxillofacial reconstruction following trauma, tumor

resection, and for congenital deformities.[9][10]

The process for creating a 3D-printed PSI is as follows:

Image Acquisition and Segmentation: A high-resolution CT or CBCT scan of the patient's

defect area is obtained. Specialized software is used to segment the bone and create a 3D

digital model of the anatomy.[9][13]

Implant Design: Using CAD software, a virtual implant is designed to precisely fit the defect.

The design process often involves mirroring the anatomy from the unaffected side to achieve

symmetry.[9][12][13]

3D Printing: The final implant design is sent to a 3D printer. For metal implants, techniques

like direct metal laser sintering (DMLS) or selective laser melting (SLM) are commonly used.

[12] Biocompatible polymers can also be used for certain applications.[9]

Post-Processing and Sterilization: After printing, the implant undergoes post-processing

steps such as support removal, polishing, and cleaning. It is then sterilized before surgical

implantation.
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Experimental Workflow for 3D-Printed PSI Fabrication

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1667695?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Design Phase Fabrication Phase Surgical Phase

Image Acquisition
(CT/CBCT) 3D Segmentation Implant Design (CAD) 3D Printing

(e.g., DMLS) Post-Processing Sterilization Surgical Implantation

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1667695?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preoperative Virtual Planning

Operating Room Setup

Patient Docking

Surgeon Controls Robotic Arms

Procedure Completion

Patient Undocking
 

Wnt Ligand

Frizzled/LRP5/6
Receptor Complex

Dishevelled

GSK3β/APC
Complex

inhibition

β-catenin
(Cytoplasm)

degradation
(inactive)

β-catenin
(Nucleus)

translocation

TCF/LEF

Osteoblast
Gene Transcription

activation

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1667695?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BMP Ligand

BMP Receptor
(Type I & II)

R-SMADs
(SMAD 1/5/8)

phosphorylation

Co-SMAD
(SMAD4)

SMAD Complex

Runx2

activation

Osteogenic
Gene Expression

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b1667695?utm_src=pdf-body-img
https://www.benchchem.com/product/b1667695?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1667695?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. cdn.amegroups.cn [cdn.amegroups.cn]

2. Considerations for virtual surgical planning and simulation in orthognathic surgery—a
narrative review - Kwon - Frontiers of Oral and Maxillofacial Medicine [fomm.amegroups.org]

3. mountsinai.org [mountsinai.org]

4. Virtual planning in orthognathic surgery | Pocket Dentistry [pocketdentistry.com]

5. How Can Oral Surgery Practices Leverage AI-generated Content In Their Operation
Strategies In 2024? [jemsu.com]

6. bioinformation.net [bioinformation.net]

7. Face the Future—Artificial Intelligence in Oral and Maxillofacial Surgery - PMC
[pmc.ncbi.nlm.nih.gov]

8. relu.ai [relu.ai]

9. Patient-specific implants made of 3D printed bioresorbable polymers at the point-of-care:
material, technology, and scope of surgical application - PMC [pmc.ncbi.nlm.nih.gov]

10. 3D-Printed Patient-Specific Implants in Maxillofacial Reconstruction: A Systematic
Review and Meta-Analysis of Clinical Outcomes and Workflow Efficiency - PMC
[pmc.ncbi.nlm.nih.gov]

11. mdpi.com [mdpi.com]

12. researchgate.net [researchgate.net]

13. m.youtube.com [m.youtube.com]

To cite this document: BenchChem. [Revolutionizing Reconstruction: A Technical Guide to
Emerging Oral and Maxillofacial Procedures]. BenchChem, [2025]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b1667695#research-on-emerging-oral-and-
maxillofacial-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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